Cas no 438249-95-7 (5-Chloro-2-methylpyrimidin-4-amine)

• Product Name: 5-Chloro-2-methylpyrimidin-4-amine
• CAS No: 438249-95-7
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD02728621
• CID: 929203
• PubChem ID: 22732409
• Update Time: 2025-04-19

5-Chloro-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylpyrimidin-4-amine
• 4-Pyrimidinamine, 5-chloro-2-methyl-
• AG-F-54652
• AK139014
• CTK1D2614
• SureCN4217235
• 4-Pyrimidinamine, 5-chloro-2-methyl- (9CI)
• OJQYZICTUHBDSJ-UHFFFAOYSA-N
• FCH937033
• 4-amino-5-chloro-2-methylpyrimidine
• 2-methyl-4-amino-5-pyrimidyl-hydrochloride
• AX8260619
• SB57430
• SCHEMBL4217235
• DS-6499
• 438249-95-7
• CS-0045639
• AKOS006341526
• MFCD02728621
• DB-272801
• C75179
• DTXSID00627918

• MDL： MFCD02728621
• Inchi： 1S/C5H6ClN3/c1-3-8-2-4(6)5(7)9-3/h2H,1H3,(H2,7,8,9)
• InChI Key： OJQYZICTUHBDSJ-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C)=NC=1N

Computed Properties

• Exact Mass: 143.0250249g/mol
• Monoisotopic Mass: 143.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 240.6±20.0 °C at 760 mmHg
• Flash Point: 99.3±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Chloro-2-methylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)